N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H17ClN2O3S/c1-11(23)16-8-7-13(26-16)9-10-21-19(24)17-12(2)25-22-18(17)14-5-3-4-6-15(14)20/h3-8H,9-10H2,1-2H3,(H,21,24)
• InChI Key: UFSRHPLDLVXBGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCC3=CC=C(S3)C(=O)C
• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol

Description

N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H17ClN2O3S and its molecular weight is 388.87. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis of thiophene derivatives has been investigated for their potential anticancer activities. For instance, new 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives were synthesized and evaluated for in vitro cytotoxicity against various cancer cell lines, showing promising inhibitory activity, especially those containing a thiazolidinone ring or thiosemicarbazide moiety (Atta & Abdel‐Latif, 2021). This suggests that N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide could potentially be explored for anticancer properties.

Antimicrobial Activity

Thiophene compounds have also been explored for their antimicrobial properties. Ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates were synthesized and showed antimicrobial activity in docking studies (Spoorthy et al., 2021). This underscores the potential of thiophene derivatives, including N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide, in developing new antimicrobial agents.

Antiviral and Antifungal Activities

The synthesis of thiophene-based compounds has been extended to include those with potential antiviral and antifungal activities. For example, new pyrazole- and isoxazole-based heterocycles were synthesized from thiophene derivatives, displaying cytotoxic activities and some reduction in viral plaques of Herpes simplex type-1 (HSV-1), suggesting their utility in antiviral research (Dawood et al., 2011).

Electrochemical and Electrochromic Properties

The introduction of acceptor groups into thiophene derivatives has been studied for their impact on electrochemical and electrochromic properties, indicating their potential application in material science and sensor development (Hu et al., 2013).